Cas no 920246-83-9 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide)
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)acetamide
- N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide
-
- Inchi: 1S/C15H18N2O3S/c1-10(18)17(9-12-4-3-7-20-12)15-16-13-8-11(19-2)5-6-14(13)21-15/h5-6,8,12H,3-4,7,9H2,1-2H3
- InChI Key: SIMDOQWRLGEFHL-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=CC(OC)=CC=C2S1)CC1CCCO1)(=O)C
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2898-1177-2μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-5μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-10μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-20μmol |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 20μl |
$79.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-1mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-2mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-3mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-4mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 4mg |
$66.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-5mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2898-1177-10mg |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]acetamide |
920246-83-9 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide
Research Briefing on N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide (CAS: 920246-83-9)
In recent years, the compound N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide (CAS: 920246-83-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and tetrahydrofuran structural motifs, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. Key steps include the condensation of 5-methoxy-1,3-benzothiazol-2-amine with a tetrahydrofuran-derived aldehyde, followed by acetylation to yield the final product. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.
Pharmacological evaluations of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide have revealed its potent activity as a modulator of specific biological pathways. In vitro studies indicate that the compound exhibits high affinity for certain protein targets, including enzymes involved in inflammatory and neurodegenerative processes. These findings suggest potential applications in treating conditions such as Alzheimer's disease, multiple sclerosis, and chronic inflammatory disorders. Moreover, preliminary in vivo studies in animal models have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and blood-brain barrier penetration.
Recent advancements in structural-activity relationship (SAR) studies have further elucidated the molecular basis of the compound's efficacy. Modifications to the benzothiazole and tetrahydrofuran moieties have been explored to enhance binding affinity and selectivity. Computational modeling and molecular docking simulations have provided insights into the compound's interaction with its biological targets, guiding the design of next-generation derivatives with improved therapeutic profiles.
Despite these promising developments, challenges remain in the clinical translation of N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward preclinical and clinical trials.
In conclusion, N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide represents a promising candidate for therapeutic development in the chemical biology and pharmaceutical fields. Ongoing research efforts are expected to further unravel its potential, paving the way for novel treatments for a range of diseases. This briefing underscores the importance of continued investigation and collaboration to fully realize the compound's clinical benefits.
920246-83-9 (N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(oxolan-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)